6-ethyl-N-methyl-2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-ethyl-N-methyl-2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C22H28N4O4S2/c1-3-25-13-10-17-18(14-25)31-22(19(17)21(28)23-2)24-20(27)15-6-8-16(9-7-15)32(29,30)26-11-4-5-12-26/h6-9H,3-5,10-14H2,1-2H3,(H,23,28)(H,24,27)
• InChI Key: KNHOBPRLUCGWAO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)NC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C22H28N4O4S2
• Molecular Weight: 476.6 g/mol

Description

The compound “6-ethyl-N-methyl-2-[(4-pyrrolidin-1-ylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular formula of the compound is C22H28N4O4S2, and its molecular weight is 476.61. It contains a pyrrolidine ring, a thieno[2,3-c]pyridine ring, and a benzoyl group. The exact three-dimensional structure would depend on the stereochemistry of the molecule, which isn’t specified in the name.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

• Researchers have developed various methods for synthesizing heterocyclic compounds, including thieno[2,3-b]pyridines, pyrido[3,2-d]pyrimidines, and related systems, which are structurally similar to the specified compound (Bakhite, Al‐Sehemi, & Yamada, 2005). These methods are crucial for creating compounds with potential pharmacological activities.

Antimicrobial Activity

• Some derivatives of thieno[2,3-b]pyridine and pyrido[3,2-d]pyrimidinones have been shown to possess antistaphylococcal activity, indicating potential use in developing new antimicrobial agents (Kostenko et al., 2008).

Development of Antianaphylactic Agents

• Thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their antianaphylactic activity, suggesting possible therapeutic applications in allergy treatment (Wagner, Vieweg, & Leistner, 1993).

Potential in Anticancer Research

• Novel pyrazolopyrimidines derivatives, structurally related to the mentioned compound, have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, highlighting their potential in cancer research (Rahmouni et al., 2016).

Synthesis of Thieno[2,3-d]pyrimidine-6-carboxamides

• The synthesis of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides has been achieved, with some derivatives showing significant antimicrobial activity (Kolisnyk et al., 2015).

Microwave-Assisted Synthesis

• Microwave-assisted synthesis methods have been developed for thieno[2,3-b]pyridine derivatives, showing improved yields and reduced reaction times compared to traditional methods (Faty, Youssef, & Youssef, 2011).

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in initial studies, it could be further optimized and studied in more detail.